Cas no 22582-76-9 (9-Anthracenesulfonic acid)
9-Anthracenesulfonic acid structure
Product Name:9-Anthracenesulfonic acid
CAS No:22582-76-9
MF:C14H10O3S
MW:258.292402744293
CID:1410682
PubChem ID:7730319
Update Time:2025-04-20
9-Anthracenesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 9-Anthracenesulfonic acid
- anthracene-9-sulfonic acid
- 22582-76-9
- SCHEMBL392930
- Anthracen-9-sulfonsaure
- DTXSID30428894
-
- Inchi: 1S/C14H10O3S/c15-18(16,17)14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1-9H,(H,15,16,17)
- InChI Key: SKLLBGQUBYTKMR-UHFFFAOYSA-N
- SMILES: S(C1C2C=CC=CC=2C=C2C=CC=CC=12)(=O)(=O)O
Computed Properties
- Exact Mass: 258.0351
- Monoisotopic Mass: 258.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 54.37
9-Anthracenesulfonic acid Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
22582-76-9 (9-Anthracenesulfonic acid) Related Products
- 581-75-9(Naphthalene-2,6-disulfonic acid)
- 26158-00-9(Benzenesulfonic acid monohydrate)
- 76530-12-6(Naphthalene-2-sulfonic acid hydrate)
- 211366-30-2(1,5-Naphthalenedisulfonic acid tetrahydrate)
- 81-04-9(1,5-Naphthalenedisulfonic acid)
- 6654-64-4(Naphthalene-1,3,5-trisulphonic Acid)
- 120-18-3(2-Naphthalene Sulfonic Acid)
- 98-11-3(Phenylsulfonic Acid)
- 85-47-2(Naphthalene-1-sulfonic Acid (Technical Grade))
- 92-41-1(Naphthalene-2,7-disulfonic acid)
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